Cas no 881935-24-6 (4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid)

• Product Name: 4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid
• CAS No: 881935-24-6
• MF: C₁₉H₂₄N₂O₆S₂
• MW: 440.533662796021
• CID: 5447978
• Update Time: 2025-07-24

4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[({2,4-dimethyl-3-[methyl(phenylsulfonyl)amino]phenyl}sulfonyl)amino]butanoic acid
• Butanoic acid, 4-[[[2,4-dimethyl-3-[methyl(phenylsulfonyl)amino]phenyl]sulfonyl]amino]-
• 4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid

• Inchi： 1S/C19H24N2O6S2/c1-14-11-12-17(28(24,25)20-13-7-10-18(22)23)15(2)19(14)21(3)29(26,27)16-8-5-4-6-9-16/h4-6,8-9,11-12,20H,7,10,13H2,1-3H3,(H,22,23)
• InChI Key： KKMRYRURZJDEMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNS(C1=CC=C(C)C(N(C)S(C2=CC=CC=C2)(=O)=O)=C1C)(=O)=O

Additional information on 4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid

Comprehensive Overview of 4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid (CAS No. 881935-24-6)

The compound 4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid (CAS No. 881935-24-6) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both benzenesulfonamide and butanoic acid moieties, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions in the field of organic chemistry is: "What are the applications of sulfonamide derivatives in drug development?" This compound addresses this query by demonstrating inhibitory effects on specific enzymes like carbonic anhydrases, which are linked to conditions such as glaucoma and epilepsy. Its N-methylbenzenesulfonamido group enhances bioavailability, a critical factor in modern drug design, as highlighted in recent publications on small-molecule therapeutics.

From a synthetic chemistry perspective, the 2,4-dimethyl substitution on the benzene ring improves steric stability, reducing unwanted side reactions. This feature is particularly valuable in high-throughput screening (HTS) workflows, where compound stability is paramount. The butanoic acid tail further allows for conjugation with other pharmacophores, enabling the creation of bifunctional molecules—a hot topic in targeted drug delivery systems.

Environmental and safety considerations are also trending in chemical research. While 881935-24-6 is not classified as hazardous, its biodegradation profile and eco-friendly synthesis methods are under investigation. This aligns with the growing demand for green chemistry solutions, as evidenced by search engine queries like "sustainable sulfonamide synthesis."

In analytical chemistry, the compound’s UV-Vis absorption properties make it suitable for chromatographic detection methods. Laboratories frequently search for "CAS 881935-24-6 HPLC protocols," reflecting its utility in quality control. Its distinct spectral signature at 270–290 nm facilitates precise quantification in complex matrices.

Future research directions may explore its role in covalent inhibitor design, leveraging the reactivity of its sulfonamide group. With the rise of AI-driven drug discovery, computational studies on this compound’s binding affinities could accelerate its adoption in clinical pipelines. This bridges the gap between traditional medicinal chemistry and cutting-edge machine learning applications.

In summary, 4-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid represents a versatile scaffold with multidisciplinary relevance. Its integration into contemporary research themes—from enzyme modulation to sustainable synthesis—ensures its continued prominence in scientific literature and industrial applications.